Cas no 1260858-70-5 (3-(3-methanesulfonylphenyl)azetidine)

• Product Name: 3-(3-methanesulfonylphenyl)azetidine
• CAS No: 1260858-70-5
• MF: C₁₀H₁₃NO₂S
• MW: 211.28072142601
• CID: 6221990
• PubChem ID: 129953543
• Update Time: 2025-10-21

3-(3-methanesulfonylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methanesulfonylphenyl)azetidine
• 1260858-70-5
• EN300-1988283

• Inchi： 1S/C10H13NO2S/c1-14(12,13)10-4-2-3-8(5-10)9-6-11-7-9/h2-5,9,11H,6-7H2,1H3
• InChI Key： FQKQMNFQHOYTDE-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=CC(=C1)C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 211.06669983g/mol
• Monoisotopic Mass: 211.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(3-methanesulfonylphenyl)azetidine

3-(3-Methanesulfonylphenyl)azetidine: An Overview of CAS No. 1260858-70-5

3-(3-Methanesulfonylphenyl)azetidine, with the CAS number 1260858-70-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds containing a nitrogen atom. The presence of a methanesulfonylphenyl substituent on the azetidine ring imparts specific chemical and biological characteristics that make it an intriguing candidate for various research and development activities.

The chemical structure of 3-(3-methanesulfonylphenyl)azetidine consists of an azetidine ring attached to a phenyl group, which is further substituted with a methanesulfonyl group. This arrangement provides a balance between hydrophilic and hydrophobic properties, making the compound suitable for interactions with biological systems. The methanesulfonyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design.

Recent studies have highlighted the potential of 3-(3-methanesulfonylphenyl)azetidine in various therapeutic areas. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity can lead to the development of more effective and targeted cancer treatments.

In addition to its potential as an enzyme inhibitor, 3-(3-methanesulfonylphenyl)azetidine has also been explored for its neuroprotective properties. Studies conducted on animal models have demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and inflammation, which are major contributors to neurodegenerative processes.

The pharmacokinetic properties of 3-(3-methanesulfonylphenyl)azetidine have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. Its high bioavailability and low toxicity make it a promising candidate for further clinical development.

Clinical trials involving 3-(3-methanesulfonylphenyl)azetidine are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

Beyond its therapeutic applications, 3-(3-methanesulfonylphenyl)azetidine has also found use in academic research settings. Its unique chemical structure makes it an excellent model compound for studying the effects of functional group modifications on biological activity. Researchers are using this compound to gain insights into structure-activity relationships (SAR), which can inform the design of more potent and selective drugs.

In conclusion, 3-(3-methanesulfonylphenyl)azetidine, identified by CAS number 1260858-70-5, is a versatile compound with significant potential in both research and therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.